Cas no 2437438-11-2 (3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)-)
3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)-
- 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-1,3-thiazol-2-yl)pyridine-3-sulfonamide
- 5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide
- CS-WAA0172
- AKOS037651812
- 2437438-11-2
- E83071
- CS-17441
- CS-0035080
-
- Inchi: 1S/C17H14BrClFN3O4S2/c1-26-11-4-3-10(14(5-11)27-2)9-23(17-22-8-15(20)28-17)29(24,25)12-6-13(18)16(19)21-7-12/h3-8H,9H2,1-2H3
- InChI Key: ZUZFZKPZYKILSM-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=C(Br)C=C1S(N(CC1=CC=C(OC)C=C1OC)C1=NC=C(F)S1)(=O)=O
Computed Properties
- Exact Mass: 520.92817g/mol
- Monoisotopic Mass: 520.92817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 118Ų
3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1105720-50mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 98% | 50mg |
¥6327.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1105720-100mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 98% | 100mg |
¥8773.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1105720-200mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 98% | 200mg |
¥13344.00 | 2024-08-09 | |
| Key Organics Ltd | CS-17441-100MG |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | >97% | 100mg |
£1008.80 | 2023-09-08 | |
| Key Organics Ltd | CS-17441-250MG |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | >97% | 0.25 g |
£1,695.00 | 2023-03-10 | |
| Key Organics Ltd | CS-17441-1G |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | >97% | 1g |
£3260.00 | 2023-09-08 | |
| Key Organics Ltd | CS-17441-0.25g |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | >97% | 0.25g |
£1630.00 | 2023-09-08 | |
| 1PlusChem | 1P024VJH-50mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 97% | 50mg |
$642.00 | 2023-12-18 | |
| 1PlusChem | 1P024VJH-100mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 97% | 100mg |
$1014.00 | 2023-12-18 | |
| 1PlusChem | 1P024VJH-200mg |
5-Bromo-6-chloro-N-(2,4-dimethoxybenzyl)-N-(5-fluorothiazol-2-yl)pyridine-3-sulfonamide |
2437438-11-2 | 97% | 200mg |
$1424.00 | 2023-12-18 |
3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)-
Comprehensive Analysis of 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- (CAS No. 2437438-11-2)
The compound 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- (CAS No. 2437438-11-2) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine and thiazole moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its 5-bromo-6-chloro and 5-fluoro substitutions, which are known to enhance binding affinity and metabolic stability.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 3-Pyridinesulfonamide scaffold, in particular, has been explored for its role in modulating protein-protein interactions and enzyme inhibition. This compound's 2,4-dimethoxyphenyl and thiazolyl groups further contribute to its lipophilicity and bioavailability, making it a candidate for oral drug formulations. With the rise of personalized medicine and targeted therapies, CAS No. 2437438-11-2 is being studied for its potential in treating diseases where traditional small molecules fall short.
The synthesis of 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)-3-pyridinesulfonamide involves multi-step organic reactions, including halogenation and sulfonamide coupling. Its purity and stability are critical for reproducible research outcomes, and advanced analytical techniques like HPLC and LC-MS are often employed for quality control. The compound's fluorothiazole moiety is particularly noteworthy, as fluorine incorporation is a common strategy to improve pharmacokinetic properties in modern drug design.
From an industrial perspective, CAS 2437438-11-2 aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing environmental concerns while maintaining high yields. Additionally, its potential as a crop protection agent is under investigation, given the increasing need for novel agrochemicals to combat resistant pests and pathogens.
In the context of AI-driven drug discovery, 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- serves as a valuable case study. Computational models are being used to predict its interactions with biological targets, accelerating the identification of lead compounds. This approach reduces experimental costs and time, a key advantage in competitive research landscapes.
Safety and regulatory compliance are paramount when handling CAS No. 2437438-11-2. While not classified as hazardous, standard laboratory protocols must be followed to ensure safe usage. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, emphasizing the importance of responsible research practices.
In summary, 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)- represents a promising avenue for scientific exploration. Its structural complexity and functional diversity position it at the forefront of innovative therapeutics and agrochemical development. As research progresses, this compound may unlock new possibilities in addressing unmet medical and agricultural challenges.
2437438-11-2 (3-Pyridinesulfonamide, 5-bromo-6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(5-fluoro-2-thiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)